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For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Mercaptohexanoic acid (6-MHA) is a bifunctional organic molecule that has garnered
significant attention in various scientific and technological fields. Its structure, featuring a
terminal thiol (-SH) group and a terminal carboxylic acid (-COOH) group, allows it to act as a
versatile molecular linker. The thiol group exhibits a strong affinity for noble metal surfaces,
particularly gold, leading to the spontaneous formation of highly ordered self-assembled
monolayers (SAMs).[1][2] This property makes 6-MHA a cornerstone in surface
functionalization for applications in biosensors, nanotechnology, and drug delivery systems.
The terminal carboxylic acid provides a reactive site for the covalent attachment of
biomolecules, such as proteins and DNA, further expanding its utility in bioconjugation and the
development of biocompatible materials.[3][4] This guide provides a comprehensive overview
of the chemical properties, structure, and key experimental protocols related to 6-MHA.

Chemical Structure and Identification

6-Mercaptohexanoic acid consists of a six-carbon aliphatic chain, which imparts flexibility to
the molecule. At one end of the chain is a thiol group, responsible for its strong interaction with
metal surfaces, and at the other end is a carboxylic acid group, which can be deprotonated to
carry a negative charge and serves as a point of attachment for other molecules.
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Table 1: Structural and Chemical Identifiers

Identifier Value

IUPAC Name 6-sulfanylhexanoic acid[5][6]

CAS Number 17689-17-7[4][5][7][8][9][10]

Molecular Formula CeH1202S[4][5][8]

SMILES 0=C(0)CCCCCSI6][9]

inChi 1S/C6H1202S/c7-6(8)4-2-1-3-5-9/h9H,1-5H2,
(H,7.8)[5][7][9]

InChi Key CMNQZZPAVNBESS-UHFFFAOY SA-N[5][6][7]

[9]

Physicochemical Properties

The physicochemical properties of 6-MHA are summarized in the table below. These properties
are crucial for its application in various experimental settings.

Table 2: Quantitative Physicochemical Data

Property Value Conditions

Molecular Weight 148.22 g/mol [4][6][8][9]

Appearance Colorless to yellow liquid[4][6]

Boiling Point 273.05 °C[6]

Density 1.0715 g/mL][7][9] at 25 °C

Refractive Index n20/D 1.4846[7][9]

pKa 4.74 £ 0.10 (Predicted)[10]

Surface pKa 5.8 - 6.4[5] In self-assembled monolayers

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s1520473
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.smolecule.com/products/s1520473
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.scbt.com/p/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.chembk.com/en/chem/6-Mercaptohexanoic%20acid,MHA
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.smolecule.com/products/s1520473
https://www.scbt.com/p/6-mercaptohexanoic-acid-17689-17-7
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.smolecule.com/products/s1520473
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.smolecule.com/products/s1520473
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.scbt.com/p/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.usbio.net/biochemicals/438728/6Mercaptohexanoic-Acid
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.americanelements.com/6-mercaptohexanoic-acid-17689-17-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.sigmaaldrich.com/HK/zh/product/aldrich/674974
https://www.chembk.com/en/chem/6-Mercaptohexanoic%20acid,MHA
https://www.smolecule.com/products/s1520473
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity and Chemical Transformations

The dual functionality of 6-MHA dictates its chemical reactivity. The thiol and carboxylic acid
groups can undergo various chemical transformations, allowing for a wide range of
applications.

Thiol Group Reactivity: Oxidation to Disulfide

The thiol group of 6-MHA is susceptible to oxidation, leading to the formation of a disulfide
bond (-S-S-) and the dimerization of the molecule to 6,6'-dithiodihexanoic acid.[3] This reaction
can be carried out using mild oxidizing agents like hydrogen peroxide or iodine.[3] This
dimerization is reversible, and the disulfide can be cleaved back to the thiol under reducing
conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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